Cas no 2034504-22-6 (2-phenyl-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}butanamide)

• Product Name: 2-phenyl-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}butanamide
• CAS No: 2034504-22-6
• MF: C₂₁H₂₇N₃O
• MW: 337.45858502388
• CID: 5407890
• Update Time: 2025-05-24

2-phenyl-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}butanamide Chemical and Physical Properties

Names and Identifiers

• α-Ethyl-N-[[1-(4-pyridinyl)-4-piperidinyl]methyl]benzeneacetamide
• 2-phenyl-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}butanamide

• Inchi： 1S/C21H27N3O/c1-2-20(18-6-4-3-5-7-18)21(25)23-16-17-10-14-24(15-11-17)19-8-12-22-13-9-19/h3-9,12-13,17,20H,2,10-11,14-16H2,1H3,(H,23,25)
• InChI Key： RKBWZFSHNAPHAI-UHFFFAOYSA-N
• SMILES： C1(C(CC)C(NCC2CCN(C3C=CN=CC=3)CC2)=O)=CC=CC=C1

Experimental Properties

• Density: 1.090±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.6±30.0 °C(Predicted)
• pka: 15.48±0.46(Predicted)

Additional information on 2-phenyl-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}butanamide

Compound CAS No. 2034504-22-6: 2-Phenyl-N-{1-(Pyridin-4-Yl)Piperidin-4-Ylmethyl}Butanamide

The compound with CAS No. 2034504-22-6, known as 2-phenyl-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}butanamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a phenyl group, a pyridine ring, and a piperidine ring in a specific arrangement. The presence of these functional groups makes it highly versatile and intriguing for researchers in the field of organic chemistry and drug discovery.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The butanamide moiety in the molecule plays a crucial role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the pyridine ring contributes to the molecule's electronic properties, enhancing its ability to interact with biological targets such as enzymes and receptors.

One of the most promising aspects of this compound is its potential as a drug candidate. Researchers have explored its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have shown that the piperidine ring can act as a scaffold for binding to these enzymes, making it a valuable component in the design of new drugs.

Moreover, the phenyl group attached to the butanamide moiety adds to the molecule's hydrophobicity, which is essential for its solubility in biological membranes. This property is particularly important for drugs targeting intracellular pathways or those requiring delivery across lipid bilayers.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the piperidine ring via cyclization reactions and subsequent functionalization with the pyridine and phenyl groups. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and greater precision.

The application of this compound extends beyond pharmaceuticals. Its unique structure also makes it a valuable tool in materials science, particularly in the development of advanced polymers and coatings. The ability to tailor its properties through chemical modifications opens up new possibilities for its use in various industrial applications.

In conclusion, 2-phenyl-N-{1-(pyridin-4-yl)piperidin-4-y lmethyl}butanamide (CAS No. 2034504-22-6) is a multifaceted compound with immense potential across diverse fields. Its intricate structure and versatile functional groups make it an exciting subject for further research and development.